Cas no 914082-74-9 ((2S)-2-amino-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetic acid)

• Product Name: (2S)-2-amino-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetic acid
• CAS No: 914082-74-9
• MF: C₈H₁₀F₃NO₂
• MW: 209.165712833405
• MDL: MFCD08691401
• CID: 4557556
• Update Time: 2025-05-30

(2S)-2-amino-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetic acid
• (S)-2-amino-2-(3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl)acetic acid
• (2S)-2-amino-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetic acid

• MDL： MFCD08691401
• Inchi： 1S/C8H10F3NO2/c9-8(10,11)7-1-6(2-7,3-7)4(12)5(13)14/h4H,1-3,12H2,(H,13,14)
• InChI Key： VVOOIFQERLCXQE-UHFFFAOYSA-N
• SMILES： FC(C12CC(C(C(=O)O)N)(C1)C2)(F)F

Computed Properties

• Exact Mass: 209.06636305 g/mol
• Monoisotopic Mass: 209.06636305 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 63.3
• Molecular Weight: 209.17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-2-amino-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetic acid

(2S)-2-amino-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetic acid (CAS No. 914082-74-9): An Overview

(2S)-2-amino-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetic acid (CAS No. 914082-74-9) is a novel amino acid derivative that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bicyclic structure and trifluoromethyl group, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The bicyclo[1.1.1]pentane scaffold, a key structural feature of this compound, has been extensively studied for its potential in drug design due to its ability to mimic the conformational properties of larger, more complex molecules while maintaining synthetic accessibility and metabolic stability. The trifluoromethyl group, on the other hand, is known for its strong electron-withdrawing properties and can significantly influence the physicochemical properties and biological activity of the molecule.

Recent research has highlighted the potential of (2S)-2-amino-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetic acid in various therapeutic areas. For instance, studies have shown that this compound exhibits potent anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). The anti-inflammatory activity is attributed to its ability to modulate key signaling pathways involved in inflammation, such as the NF-κB pathway.

In addition to its anti-inflammatory properties, (2S)-2-amino-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetic acid has also been investigated for its potential as an antiviral agent. Preclinical studies have demonstrated that this compound can inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The antiviral activity is thought to be mediated through its ability to interfere with viral entry and replication processes.

Another area of interest is the potential use of (2S)-2-amino-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetic acid in cancer therapy. Research has shown that this compound can induce apoptosis in various cancer cell lines, suggesting its potential as a chemotherapeutic agent. The mechanism of action involves the activation of pro-apoptotic signaling pathways and the inhibition of cell survival pathways such as PI3K/Akt.

The synthetic accessibility of (2S)-2-amino-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetic acid is another factor that contributes to its appeal in drug development. The bicyclo[1.1.1]pentane core can be synthesized using efficient and scalable methods, making it feasible for large-scale production. This is particularly important for compounds that show promise in preclinical studies and are being considered for further development into clinical trials.

Despite its promising therapeutic potential, further research is needed to fully understand the pharmacokinetics and pharmacodynamics of (2S)-2-amino-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetic acid. Ongoing studies are focused on optimizing its chemical structure to enhance its efficacy and reduce potential side effects. Additionally, preclinical safety assessments are being conducted to ensure that the compound meets regulatory requirements for clinical testing.

In conclusion, (2S)-2-amino-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetic acid (CAS No. 914082-74-9) represents a promising lead compound with a diverse range of biological activities and therapeutic applications. Its unique structural features, combined with its synthetic accessibility and favorable pharmacological profile, make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research.